Cas no 2138064-42-1 (3-(2,2-difluorobutoxy)azetidine)

• Product Name: 3-(2,2-difluorobutoxy)azetidine
• CAS No: 2138064-42-1
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 6015105
• PubChem ID: 165963767
• Update Time: 2025-06-12

3-(2,2-difluorobutoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluorobutoxy)azetidine
• EN300-1146804
• 2138064-42-1

• Inchi： 1S/C7H13F2NO/c1-2-7(8,9)5-11-6-3-10-4-6/h6,10H,2-5H2,1H3
• InChI Key： XMLYBCAZBHNINB-UHFFFAOYSA-N
• SMILES： FC(CC)(COC1CNC1)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,2-difluorobutoxy)azetidine

3-(2,2-difluorobutoxy)azetidine: A Promising Compound in Medicinal Chemistry

3-(2,2-difluorobutoxy)azetidine (CAS No. 2138064-42-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of the difluorobutoxy substituent imparts distinct chemical and biological properties, making it a valuable candidate for various research and development initiatives.

The chemical structure of 3-(2,2-difluorobutoxy)azetidine is characterized by a four-membered azetidine ring with a 2,2-difluorobutoxy group attached to the 3-position. The fluorine atoms in the substituent enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. These properties contribute to improved bioavailability and pharmacokinetic profiles, making the compound an attractive candidate for further investigation.

Recent studies have highlighted the potential of 3-(2,2-difluorobutoxy)azetidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that azetidines with specific substituents can modulate neurotransmitter systems, such as GABA and glutamate, which are implicated in conditions like epilepsy and anxiety disorders. The unique structure of 3-(2,2-difluorobutoxy)azetidine may provide enhanced binding affinity and selectivity for these receptors, leading to more effective therapeutic outcomes.

In addition to its potential in neurological disorders, 3-(2,2-difluorobutoxy)azetidine has also shown promise in cancer research. Studies have demonstrated that certain azetidines can inhibit key enzymes involved in cancer cell proliferation and metastasis. The presence of the difluorobutoxy group may enhance the compound's ability to target these enzymes selectively, thereby reducing side effects and improving treatment efficacy.

The synthesis of 3-(2,2-difluorobutoxy)azetidine involves several well-established chemical reactions. One common approach is the nucleophilic substitution of a halide or leaving group on an azetidine ring with a 2,2-difluorobutanol derivative. This method allows for precise control over the substitution pattern and can be optimized to achieve high yields and purity. The synthetic route is scalable and amenable to industrial production, making it a viable option for pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,2-difluorobutoxy)azetidine. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacological properties and minimal adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent in various medical conditions.

In conclusion, 3-(2,2-difluorobutoxy)azetidine (CAS No. 2138064-42-1) represents a promising advancement in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.